Cas no 1806375-69-8 (Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1806375-69-8
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 4795146
• Update Time: 2025-05-19

Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H16O5/c1-3-19-14(17)12-6-4-5-10(9-15)11(12)7-8-13(16)18-2/h4-6,9H,3,7-8H2,1-2H3
• InChI Key： JNKJGLSLSAISBL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=O)C=1CCC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 326
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate

Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate: A Comprehensive Overview

Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate, with the CAS number 1806375-69-8, is a complex organic compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a formyl group, and a methoxy-substituted oxoalkane chain. The combination of these functional groups makes it a versatile molecule with potential applications in drug delivery systems, polymer synthesis, and as a precursor for advanced materials.

The benzoate ester group in Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate contributes to its stability and solubility properties. Recent studies have shown that such esters can serve as effective carriers in drug delivery systems due to their ability to enhance bioavailability and reduce toxicity. The formyl group introduces additional reactivity, enabling the molecule to participate in various condensation reactions, which is particularly useful in organic synthesis.

The methoxy-substituted oxoalkane chain adds another layer of functionality to this compound. Methoxy groups are known for their ability to modulate the electronic properties of molecules, which can be exploited in designing new materials with tailored electronic characteristics. Furthermore, the oxo group (a ketone functional group) provides sites for further chemical modifications, such as nucleophilic additions or reductions, making this compound a valuable building block in organic chemistry.

Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate. Traditionally, this compound was synthesized through multi-step processes involving Friedel-Crafts acylation and subsequent functionalization. However, modern approaches leverage catalytic asymmetric synthesis and microwave-assisted reactions to achieve higher yields and better purity levels. These methods not only reduce production costs but also minimize environmental impact, aligning with the principles of green chemistry.

In terms of applications, Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate has shown promise in the development of advanced polymers. Its ability to undergo polymerization under mild conditions makes it a candidate for creating biodegradable plastics and sustainable materials. Additionally, its role as a precursor for pharmaceutical agents has been explored in recent studies, where it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties.

The cas no1806375-69-8 designation underscores the importance of this compound in chemical databases and regulatory frameworks. Accurate identification and classification are crucial for ensuring safe handling and compliance with international standards. Researchers are increasingly focusing on understanding the environmental fate of such compounds to assess their biodegradability and potential impact on ecosystems.

In conclusion, Ethyl 3-formyl-2-(3-methoxy-3-oxopropyl)benzoate is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in future innovations within chemistry and materials science.